Cas no 1803785-46-7 (5-Hydroxy-2-mercaptoisonicotinonitrile)

• Product Name: 5-Hydroxy-2-mercaptoisonicotinonitrile
• CAS No: 1803785-46-7
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 4802690
• Update Time: 2025-07-19

5-Hydroxy-2-mercaptoisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-mercaptoisonicotinonitrile

• Inchi： 1S/C6H4N2OS/c7-2-4-1-6(10)8-3-5(4)9/h1,3,9H,(H,8,10)
• InChI Key： VNIBHICMHQTRPM-UHFFFAOYSA-N
• SMILES： S=C1C=C(C#N)C(=CN1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: 0.2
• Topological Polar Surface Area: 88.1

Additional information on 5-Hydroxy-2-mercaptoisonicotinonitrile

5-Hydroxy-2-mercaptoisonicotinonitrile (CAS No. 1803785-46-7): An Emerging Compound in Medicinal Chemistry

5-Hydroxy-2-mercaptoisonicotinonitrile (CAS No. 1803785-46-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its hydroxyl and mercapto functional groups, has shown promise in various preclinical studies, particularly in the areas of anti-inflammatory and antioxidant properties.

The chemical structure of 5-Hydroxy-2-mercaptoisonicotinonitrile is composed of a pyridine ring with a cyano group at the 3-position, a hydroxyl group at the 5-position, and a mercapto group at the 2-position. These functional groups contribute to its diverse reactivity and potential therapeutic applications. The presence of the mercapto group, in particular, is known to enhance the compound's ability to form stable complexes with metal ions, which can be leveraged in the development of new metal-based drugs.

Recent research has focused on the anti-inflammatory properties of 5-Hydroxy-2-mercaptoisonicotinonitrile. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 5-Hydroxy-2-mercaptoisonicotinonitrile may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-Hydroxy-2-mercaptoisonicotinonitrile has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Preclinical studies have shown that 5-Hydroxy-2-mercaptoisonicotinonitrile can scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for the development of new antioxidant therapies.

The pharmacokinetic profile of 5-Hydroxy-2-mercaptoisonicotinonitrile is another area of active research. Early studies have indicated that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. However, further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicological studies have shown that 5-Hydroxy-2-mercaptoisonicotinonitrile exhibits low toxicity at therapeutic doses. However, more comprehensive safety evaluations are required to ensure its safety for human use.

The synthesis of 5-Hydroxy-2-mercaptoisonicotinonitrile has been optimized using various synthetic routes. One common approach involves the reaction of 3-cyano-pyridine with thiourea followed by hydrolysis to introduce the hydroxyl group. These synthetic methods have been refined to improve yield and purity, making large-scale production feasible.

In conclusion, 5-Hydroxy-2-mercaptoisonicotinonitrile (CAS No. 1803785-46-7) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and promising biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, contributing to advancements in the treatment of various diseases.